Cas no 1189957-17-2 (N-(4-butylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide)

N-(4-butylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide structure
1189957-17-2 structure
Product Name:N-(4-butylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
CAS No:1189957-17-2
MF:C25H28N6O2S
MW:476.593823432922
CID:5342821
Update Time:2023-11-20

N-(4-butylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-butylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
    • N-(4-butylphenyl)-2-(1-oxo-4-thiomorpholin-4-yl-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl)acetamide
    • N-(4-butylphenyl)-2-(1-oxo-4-thiomorpholin-4-yl[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide
    • N-(4-butylphenyl)-2-(1-oxo-4-thiomorpholino-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide
    • Inchi: 1S/C25H28N6O2S/c1-2-3-6-18-9-11-19(12-10-18)26-22(32)17-30-25(33)31-21-8-5-4-7-20(21)27-23(24(31)28-30)29-13-15-34-16-14-29/h4-5,7-12H,2-3,6,13-17H2,1H3,(H,26,32)
    • InChI Key: UHURXDYTQFKEPD-UHFFFAOYSA-N
    • SMILES: S1CCN(C2C3=NN(CC(NC4C=CC(=CC=4)CCCC)=O)C(N3C3C=CC=CC=3N=2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 818
  • XLogP3: 3.9
  • Topological Polar Surface Area: 106

N-(4-butylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide Pricemore >>

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